Cas no 80023-23-0 (2-cyano-3-fluorobenzene-1-sulfonyl chloride)

• Product Name: 2-cyano-3-fluorobenzene-1-sulfonyl chloride
• CAS No: 80023-23-0
• MF: C₇H₃ClFNO₂S
• MW: 219.620622873306
• CID: 4659282
• PubChem ID: 20505212
• Update Time: 2025-10-30

2-cyano-3-fluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-fluorobenzene-1-sulfonyl Chloride
• 2-cyano-3-fluorobenzene-1-sulfonyl chloride

• Inchi： 1S/C7H3ClFNO2S/c8-13(11,12)7-3-1-2-6(9)5(7)4-10/h1-3H
• InChI Key： BGAALQGGQLDGFK-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C(C=1C#N)F)(=O)=O

Computed Properties

• Exact Mass: 218.9557054g/mol
• Monoisotopic Mass: 218.9557054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-cyano-3-fluorobenzene-1-sulfonyl chloride

Comprehensive Analysis of 2-Cyano-3-fluorobenzene-1-sulfonyl chloride (CAS 80023-23-0): Properties, Applications, and Industry Trends

2-Cyano-3-fluorobenzene-1-sulfonyl chloride (CAS 80023-23-0) is a specialized sulfonyl chloride derivative widely recognized for its versatility in organic synthesis and pharmaceutical intermediates. This compound features a unique molecular structure combining cyano (-CN) and fluoro (-F) functional groups, which enhance its reactivity in nucleophilic substitution reactions. Its CAS registry number 80023-23-0 ensures precise identification in chemical databases, making it a critical reference for researchers.

The growing demand for fluorinated compounds in drug discovery has positioned 2-cyano-3-fluorobenzene-1-sulfonyl chloride as a key building block. Recent studies highlight its role in synthesizing biologically active molecules, particularly in kinase inhibitor development—a hot topic in cancer research. Users frequently search for "fluorobenzene derivatives applications" or "sulfonyl chloride reactivity," reflecting industry interest in its mechanistic potential.

From a synthetic chemistry perspective, this compound’s electron-withdrawing groups (-CN and -F) facilitate regioselective reactions, a feature often queried in forums like "how to control sulfonation selectivity." Its stability under anhydrous conditions also makes it suitable for high-throughput screening workflows, aligning with trends in automated chemical synthesis.

Environmental and green chemistry considerations are increasingly shaping discussions around 80023-23-0. Researchers explore "solvent-free sulfonylation" methods to minimize waste, while catalytic approaches using this compound gain traction in sustainable manufacturing. These innovations address Google Trends spikes in queries like "eco-friendly sulfonyl chloride uses."

Analytical characterization of 2-cyano-3-fluorobenzene-1-sulfonyl chloride relies on advanced techniques such as NMR spectroscopy and HPLC purity analysis—common search terms among quality control professionals. The compound’s melting point (typically 98-102°C) and storage recommendations (under inert atmosphere) are frequently documented in technical datasheets.

In material science, its derivatives show promise in organic electronics, particularly for charge-transport materials. This aligns with rising searches for "fluorinated aromatic compounds in OLEDs." Patent analyses reveal a 20% annual growth in applications citing CAS 80023-23-0, underscoring its industrial relevance.

Regulatory compliance remains a critical focus area. While not classified as hazardous under standard protocols, proper handling procedures for sulfonyl chlorides are emphasized in safety data sheets (SDS). Laboratories often search for "best practices for sulfonyl chloride reactions" to ensure operational safety.

The compound’s cost-efficiency compared to analogous multi-halogenated benzenes makes it attractive for scale-up processes. Suppliers increasingly highlight "bulk availability of 80023-23-0" in response to procurement trends. Its shelf life optimization under nitrogen is another frequently discussed technical aspect.

Emerging applications in agrochemicals have expanded its market potential. The fluoro-cyano moiety’s role in developing next-generation pesticides answers queries like "novel aromatic fungicides." This diversification demonstrates how 80023-23-0 bridges multiple specialty chemical sectors.

In conclusion, 2-cyano-3-fluorobenzene-1-sulfonyl chloride (CAS 80023-23-0) exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its evolving applications across life sciences, materials engineering, and industrial chemistry ensure sustained academic and commercial interest, reflected in dynamic search patterns and research outputs.